Cas no 26698-45-3 (Oxirane,2-(1-phenanthrenyl)-)

• Product Name: Oxirane,2-(1-phenanthrenyl)-
• CAS No: 26698-45-3
• MF: C₁₆H₁₂O
• MW: 220.265884399414
• CID: 265898
• PubChem ID: 300070
• Update Time: 2025-04-19

Oxirane,2-(1-phenanthrenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-(1-phenanthrenyl)-
• 2-phenanthren-1-yloxirane
• 1-Phenanthrylene oxide
• 2-(1-Phenanthryl)oxirane
• 2-(phenanthren-1-yl)oxirane
• AC1L6VHQ
• NSC174154
• phenanthren-1-yl-oxirane
• 26698-45-3
• NSC-174154
• 2-(1-Phenanthryl)oxirane #
• GTYGZFVLXMDIGA-UHFFFAOYSA-N
• DTXSID50306120

• Inchi： 1S/C16H12O/c1-2-5-12-11(4-1)8-9-14-13(12)6-3-7-15(14)16-10-17-16/h1-9,16H,10H2
• InChI Key： GTYGZFVLXMDIGA-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC=CC2C3C=CC=CC=3C=CC1=2

Computed Properties

• Exact Mass: 220.08886
• Monoisotopic Mass: 220.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53
• LogP: 4.06430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives